Cas no 59219-65-7 (Darutoside)
Darutoside structure
Product Name:Darutoside
CAS No:59219-65-7
MF:C26H44O8
MW:484.622769355774
CID:371089
PubChem ID:44715524
Update Time:2025-09-26
Darutoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl,(2R,4aS,4bR,7S,10aS)-
- Darutoside
- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4...
- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl
- (2R,4aS,4bR,7S,10aS)-7-[(1R)-1,2-Dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl-β-D-glucopyranoside
- Darutigenol 3-β-D-glucoside
- [ "" ]
- Darutin
- 2-[[7-(1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]ox
- (2R,3R,4S,5S,6R)-2-[[(2R,4aS,4bR,7S,10aS)-7-[(1R)-1,2-dihydroxyethyl]-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DARUTOSIDE [INCI]
- beta-D-Glucopyranoside, 7-(1,2-dihydroxyethyl)-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl
- AC-34675
- Q27277170
- 59219-65-7
- HY-N6028
- DARUTIGENOL 3-.BETA.-D-GLUCOSIDE
- CHEMBL4105670
- s9484
- CS-0032195
- .BETA.-D-GLUCOPYRANOSIDE, 7-((1R)-1,2-DIHYDROXYETHYL)-1,2,3,4,4A,4B,5,6,7,9,10,10A-DODECAHYDRO-1,1,4A,7-TETRAMETHYL-2-PHENANTHRENYL, (2R,4AS,4BR,7S,10AS)-
- UNII-EG8ODI0780
- EG8ODI0780
- AKOS037514610
- (2R,3R,4S,5S,6R)-2-(((2R,4aS,4bR,7S,10aS)-7-((R)-1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthren-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- FT-0777147
- 2-[[7-(1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- LS-15163
- Darutigenol 3-glucoside
- DARUTIGENOL 3-BETA-D-GLUCOSIDE
- (2R,3R,4S,5S,6R)-2-(((2R,4aS,4bR,7S,10aS)-7-((1R)-1,2-dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- (2R,3R,4S,5S,6R)-2-((2R)-2-((2S,4aR,4bS,7R,8aS)-7-hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)-2-hydroxyethoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- BETA-D-GLUCOPYRANOSIDE, 7-((1R)-1,2-DIHYDROXYETHYL)-1,2,3,4,4A,4B,5,6,7,9,10,10A-DODECAHYDRO-1,1,4A,7-TETRAMETHYL-2-PHENANTHRENYL, (2R,4AS,4BR,7S,10AS)-
- (2R,3R,4S,5S,6R)-2-[(2R)-2-[(2S,4aR,4bS,7R,8aS)-7-hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DA-62672
-
- MDL: MFCD17214820
- Inchi: 1S/C26H44O8/c1-24(2)17-6-5-14-11-25(3,18(29)13-28)9-7-15(14)26(17,4)10-8-19(24)34-23-22(32)21(31)20(30)16(12-27)33-23/h11,15-23,27-32H,5-10,12-13H2,1-4H3/t15-,16-,17-,18+,19-,20-,21+,22-,23+,25+,26+/m1/s1
- InChI Key: QWWPCQGHWWNGET-LCVVDEIYSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1CC[C@@]2(C)[C@@H]3CC[C@](C)([C@H](CO)O)C=C3CC[C@@H]2C1(C)C
Computed Properties
- Exact Mass: 484.30400
- Monoisotopic Mass: 484.30361836 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 484.6
- XLogP3: 1.6
- Topological Polar Surface Area: 140
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 667.0±55.0 °C at 760 mmHg
- Flash Point: 357.2±31.5 °C
- Refractive Index: 1.587
- PSA: 139.84000
- LogP: 1.10370
- Vapor Pressure: 0.0±4.6 mmHg at 25°C
Darutoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8°C
Darutoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UJ566-1mg |
Darutoside |
59219-65-7 | 98+% | 1mg |
292CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UJ566-5mg |
Darutoside |
59219-65-7 | 98+% | 5mg |
770CNY | 2021-05-07 | |
| MedChemExpress | HY-N6028-5mg |
Darutoside |
59219-65-7 | 99.89% | 5mg |
¥550 | 2025-04-16 | |
| MedChemExpress | HY-N6028-10mg |
Darutoside |
59219-65-7 | 99.89% | 10mg |
¥900 | 2025-04-16 | |
| MedChemExpress | HY-N6028-20mg |
Darutoside |
59219-65-7 | 99.89% | 20mg |
¥3200 | 2024-04-18 | |
| ChemFaces | CFN97004-20mg |
Darutoside |
59219-65-7 | >=98% | 20mg |
$288 | 2021-07-22 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL85731-5MG |
Darutoside |
59219-65-7 | 5mg |
¥3932.99 | 2024-12-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0451-100mg |
Darutoside |
59219-65-7 | 98% | 100mg |
$490 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0451-20mg |
Darutoside |
59219-65-7 | 98% | 20mg |
$160 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S1944-1 mg |
Darutoside |
59219-65-7 | 98.56% | 1mg |
¥902.00 | 2022-04-26 |
Darutoside Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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